Cas no 854648-68-3 (3-Benzylpiperidin-4-one hydrochloride)

• Product Name: 3-Benzylpiperidin-4-one hydrochloride
• CAS No: 854648-68-3
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 1006344
• PubChem ID: 53417442
• Update Time: 2025-04-20

3-Benzylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzylpiperidin-4-one hydrochloride
• EN300-6498930
• Z3247606789
• 854648-68-3
• 3-benzylpiperidin-4-one;hydrochloride
• 3-Benzylpiperidin-4-one--hydrogen chloride (1/1)
• DTXSID20697350
• DB-240855

• MDL： MFCD11848399
• Inchi： 1S/C12H15NO.ClH/c14-12-6-7-13-9-11(12)8-10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2;1H
• InChI Key： XNHKGJBMYQBHIR-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines